Cas no 1261437-06-2 (2-Amino-3-(3-(trifluoromethyl)phenyl)pyridine-6-methanol)

• Product Name: 2-Amino-3-(3-(trifluoromethyl)phenyl)pyridine-6-methanol
• CAS No: 1261437-06-2
• MF: C₁₃H₁₁F₃N₂O
• MW: 268.234453439713
• CID: 4984169
• Update Time: 2025-07-19

2-Amino-3-(3-(trifluoromethyl)phenyl)pyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(3-(trifluoromethyl)phenyl)pyridine-6-methanol

• Inchi： 1S/C13H11F3N2O/c14-13(15,16)9-3-1-2-8(6-9)11-5-4-10(7-19)18-12(11)17/h1-6,19H,7H2,(H2,17,18)
• InChI Key： BYGULCFQNVDMFU-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1=CC=C(CO)N=C1N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 298
• XLogP3: 2.2
• Topological Polar Surface Area: 59.1

Additional information on 2-Amino-3-(3-(trifluoromethyl)phenyl)pyridine-6-methanol

Introduction to 2-Amino-3-(3-(trifluoromethyl)phenyl)pyridine-6-methanol (CAS No. 1261437-06-2)

2-Amino-3-(3-(trifluoromethyl)phenyl)pyridine-6-methanol, identified by its CAS number 1261437-06-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine derivatives, a class of molecules widely recognized for their diverse biological activities and pharmacological potential. The structural features of this molecule, particularly the presence of an amino group, a methanol moiety, and a trifluoromethyl-substituted phenyl ring, contribute to its unique chemical properties and make it a valuable scaffold for drug discovery and development.

The trifluoromethyl group is a key structural element in this compound, known for its ability to enhance metabolic stability, lipophilicity, and binding affinity to biological targets. This substitution pattern is frequently employed in medicinal chemistry to optimize drug-like properties, making 2-amino-3-(3-(trifluoromethyl)phenyl)pyridine-6-methanol a promising candidate for further exploration in therapeutic applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of 2-amino-3-(3-(trifluoromethyl)phenyl)pyridine-6-methanol with greater precision. Studies suggest that this compound exhibits potential as an inhibitor of various enzymes and receptors involved in critical biological pathways. For instance, preliminary in silico simulations have indicated that it may interact with kinases and transcription factors, which are implicated in cancer progression and inflammatory diseases. These findings align with the growing interest in developing small-molecule inhibitors that target these pathways.

The methanol moiety in the molecule's structure not only contributes to its solubility but also serves as a functional handle for further chemical modifications. This flexibility allows medicinal chemists to derivatize 2-amino-3-(3-(trifluoromethyl)phenyl)pyridine-6-methanol into more complex analogs with tailored pharmacological profiles. Such modifications are essential for optimizing drug efficacy, selectivity, and pharmacokinetic properties.

In the realm of drug discovery, the amino group provides a site for hydrogen bonding interactions, which are crucial for binding affinity and specificity. This feature makes 2-amino-3-(3-(trifluoromethyl)phenyl)pyridine-6-methanol a versatile scaffold for designing molecules that can interact with biological targets in precise ways. Additionally, the presence of both electron-donating and electron-withdrawing groups in its structure allows for fine-tuning of electronic properties, which can influence receptor binding and metabolic stability.

The phenyl ring substituent further enhances the compound's complexity and potential biological activity. Phenyl derivatives are well-documented for their role in various therapeutic areas, including central nervous system disorders, cardiovascular diseases, and infectious diseases. The specific substitution pattern on the phenyl ring in 2-amino-3-(3-(trifluoromethyl)phenyl)pyridine-6-methanol, namely the trifluoromethyl-group at position 3, adds an extra layer of functionality that may modulate its interaction with biological targets.

Evidence from recent experimental studies supports the pharmacological relevance of 2-amino-3-(3-(trifluoromethyl)phenyl)pyridine-6-methanol. In vitro assays have demonstrated its ability to inhibit certain enzymatic activities associated with inflammation and cell proliferation. These effects suggest that this compound may have therapeutic potential in conditions such as arthritis or cancer. Furthermore, preliminary animal models have shown promising results regarding its safety profile and bioavailability.

The synthesis of 2-amino-3-(3-(trifluoromethyl)phenyl)pyridine-6-methanol presents an interesting challenge due to its complex structural features. Advanced synthetic methodologies, including cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the desired framework efficiently. These synthetic strategies not only highlight the compound's synthetic accessibility but also underscore the growing capabilities of modern organic chemistry.

The development of novel pharmaceutical agents relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. The case of 2-amino-3-(3-(trifluoromethyl)phenyl)pyridine-6-methanol exemplifies how structural modifications can lead to significant improvements in drug candidates. By leveraging computational tools alongside experimental validation, researchers can accelerate the discovery process and bring new treatments to patients more quickly.

The future prospects of 2-amino-3-(3-(trifluoromethyl)phenyl)pyridine-6-methanol are promising given its unique structural features and demonstrated biological activity. Further research is warranted to explore its full therapeutic potential across various disease indications. As our understanding of biological pathways continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.